
Unveiling the Phototoxic Potential of Disperse
Blue 35: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B087788 Get Quote

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals

assessing the phototoxic risks associated with common industrial dyes. This report provides a

comparative analysis of the phototoxicity of Disperse Blue 35, an anthraquinone dye, against

other dye classes, supported by experimental data and detailed protocols.

Disperse Blue 35, a widely used anthraquinone dye in the textile industry, has been identified

as a compound with significant phototoxic properties.[1] This guide delves into the mechanisms

of its phototoxicity and offers a comparative perspective against other dye classes, providing

valuable insights for safety and risk assessment in various industrial and biomedical

applications.

Understanding the Phototoxic Mechanism of
Disperse Blue 35
Disperse Blue 35 is known to induce phototoxicity through both Type I and Type II

photochemical pathways upon exposure to visible light.[1] This process involves the generation

of reactive oxygen species (ROS), such as superoxide and singlet oxygen, which can lead to

cellular damage and adverse biological effects like photocontact dermatitis.[1] The primary

components of technical-grade Disperse Blue 35 are 4,5-diamino-1,8-dihydroxyanthraquinone

and 2,7-diamino-1,8-dihydroxyanthraquinone, with the former being a more potent generator of

singlet oxygen.
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Comparative Phototoxicity Assessment
To provide a clear comparison of the phototoxic potential of Disperse Blue 35 against other

dyes, this guide summarizes available data from the standardized in vitro 3T3 Neutral Red

Uptake (NRU) phototoxicity test (OECD Guideline 432). This assay is the regulatory-accepted

method for predicting the phototoxic potential of substances.[2][3][4][5][6][7][8]

It is important to note that while the phototoxic nature of Disperse Blue 35 is qualitatively

established, specific quantitative data from the 3T3 NRU assay is not readily available in the

public domain. Therefore, to provide a comparative context, this guide includes data on other

dyes and the well-characterized phototoxic agent Chlorpromazine, which serves as a positive

control in the 3T3 NRU assay.[2][4] Additionally, data on the sensitization and irritation potential

of several disperse dyes, including Disperse Blue 35, are presented to offer a broader

toxicological perspective.

Table 1: Comparative in vitro Phototoxicity Data (3T3 NRU Assay)

Compound Dye Class
IC50 (-UV)
µg/mL

IC50 (+UV)
µg/mL

Photo-
Irritation
Factor (PIF)

Phototoxicit
y
Classificati
on

Chlorpromazi

ne (Positive

Control)

Phenothiazin

e
47 1.7 27.7 Phototoxic

Red Tattoo

Ink

Azo

(presumed)

> Maximum

Conc.

> Maximum

Conc.

Not

Calculated

Non-

phototoxic

Black Tattoo

Ink

Carbon-

based

> Maximum

Conc.

> Maximum

Conc.

Not

Calculated

Non-

phototoxic

Blue Tattoo

Ink
Not specified

> Maximum

Conc.

> Maximum

Conc.

Not

Calculated

Non-

phototoxic

Data for Chlorpromazine and Tattoo Inks from a study utilizing the 3T3 NRU phototoxicity test.

[2] A PIF value > 5 is indicative of phototoxic potential.
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Table 2: In vitro Sensitization and Irritation Potential of Disperse Dyes

Dye
EC50
Sensitization
(µmol/L)

EC50%
Irritation
(µmol/L)

Sensitization
Categorization

Irritation
Potential

Disperse Blue 35 6.0 40.0 Extreme Irritative

Disperse Blue

124
0.25 23.0 Extreme Irritative

Disperse Yellow

3
0.5 36.5 Extreme Irritative

Disperse Orange

37/76
1.0 18.2 Extreme Irritative

Disperse Blue

106
2.5 12.0 Extreme Irritative

Disperse Red 1 3.0 31.0 Extreme Irritative

Disperse Orange

3
18.0 22.0 Strong Irritative

Disperse Blue 1 >85.0 >85.0 None Weak

Data from Sonnenburg et al. (2012) using the loose-fit coculture-based sensitization assay

(LCSA).[9] This data reflects the general cytotoxic and irritant potential, not specifically

phototoxicity.

The data indicates that while some commercial dye formulations, such as those in tattoo inks,

may be non-phototoxic, individual disperse dyes like Disperse Blue 35 exhibit a high potential

for sensitization and irritation.[2][9] The known phototoxic mechanism of Disperse Blue 35,

coupled with its high sensitization potential, underscores the importance of careful handling

and risk assessment.
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3T3 Neutral Red Uptake (NRU) Phototoxicity Test (OECD
Guideline 432)
The 3T3 NRU phototoxicity test is the standard in vitro method for assessing the phototoxic

potential of a substance.[2][3][4][5][6][7][8] The assay compares the cytotoxicity of a test

substance in the presence and absence of a non-cytotoxic dose of simulated solar light.

Methodology:

Cell Culture: Balb/c 3T3 mouse fibroblasts are cultured to a near-confluent monolayer in 96-

well plates.

Treatment: Two plates are prepared for each test substance. Cells are treated with a range

of concentrations of the test substance for a defined period.

Irradiation: One plate is exposed to a non-cytotoxic dose of UVA radiation, while the other

plate is kept in the dark as a control.

Incubation: Following treatment and irradiation, the cells are washed and incubated for 24

hours.

Neutral Red Uptake: The cell viability is assessed by measuring the uptake of the vital dye,

Neutral Red. Viable cells take up and retain the dye in their lysosomes.

Data Analysis: The concentration of the test substance that causes a 50% reduction in cell

viability (IC50) is determined for both the irradiated and non-irradiated conditions. The Photo-

Irritation Factor (PIF) is then calculated as the ratio of the IC50 value without UV to the IC50

value with UV. A PIF greater than 5 is considered indicative of phototoxic potential.[10]

Visualizing the Experimental Workflow and
Phototoxicity Pathway
To further clarify the experimental process and the underlying biological mechanisms, the

following diagrams are provided.
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Caption: Experimental workflow for the 3T3 NRU phototoxicity assay.
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Caption: ROS-induced apoptosis signaling pathway in phototoxicity.
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Conclusion
Disperse Blue 35 is a known phototoxic agent that can induce cellular damage through the

generation of reactive oxygen species upon light exposure. While direct comparative data from

the standardized 3T3 NRU phototoxicity assay is limited for this specific dye, its high

sensitization and irritation potential, combined with a well-understood phototoxic mechanism,

warrant a high degree of caution. For comprehensive risk assessment, it is recommended that

specific phototoxicity testing, such as the 3T3 NRU assay, be conducted on any formulation

containing Disperse Blue 35, especially in applications where exposure to light is anticipated.

This guide provides the necessary framework and comparative data to aid researchers and

professionals in making informed decisions regarding the use of this and other potentially

phototoxic dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087788#assessing-the-phototoxicity-of-disperse-
blue-35-compared-to-other-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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